Cas no 746550-66-3 (4-(4-bromobenzoyl)piperidine)

• Product Name: 4-(4-bromobenzoyl)piperidine
• CAS No: 746550-66-3
• MF: C₁₂H₁₄BrNO
• MW: 268.149662494659
• MDL: MFCD04114992
• CID: 1031701
• PubChem ID: 13180300
• Update Time: 2025-11-02

4-(4-bromobenzoyl)piperidine Chemical and Physical Properties

Names and Identifiers

• (4-Bromophenyl)(piperidin-4-yl)methanone
• (4-bromophenyl)-piperidin-4-ylmethanone
• 4-(4-Bromo-benzoyl)-piperidine
• METHANONE, (4-BROMOPHENYL)-4-PIPERIDINYL-
• 4-(4-bromobenzoyl)piperidine
• W10080
• AKOS000164041
• DTXSID00525107
• NVAKSNKROARJQQ-UHFFFAOYSA-N
• (4-bromo-phenyl)-piperidin-4-yl-methanone
• CS-0455432
• (4-bromophenyl)-piperidin-4-yl-methanone
• EN300-152466
• MFCD04114992
• C12H14BrNO
• (4-Bromophenyl)(piperidine-4-yl)methanone
• 746550-66-3
• SB38549
• SCHEMBL1135130
• WS-01126
• AM804313
• FT-0743285
• DB-074860

• MDL： MFCD04114992
• Inchi： 1S/C12H14BrNO/c13-11-3-1-9(2-4-11)12(15)10-5-7-14-8-6-10/h1-4,10,14H,5-8H2
• InChI Key： NVAKSNKROARJQQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C1CCNCC1)=O

Computed Properties

• Exact Mass: 267.02588g/mol
• Monoisotopic Mass: 267.02588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4-(4-bromobenzoyl)piperidine

4-(4-bromobenzoyl)piperidine (CAS No. 746550-66-3): A Promising Scaffold in Medicinal Chemistry and Drug Discovery

4-(4-bromobenzoyl)piperidine (CAS No. 746550-66-3) is a versatile organic compound that has garnered significant attention in modern medicinal chemistry and drug discovery research. This molecule features a piperidine ring substituted with a 4-bromobenzoyl group, a structural motif known for its ability to modulate biological targets through hydrogen bonding and hydrophobic interactions. Recent advancements in structure-activity relationship (SAR) studies have highlighted the importance of such heterocyclic scaffolds in the development of selective enzyme inhibitors and G protein-coupled receptor (GPCR) modulators. The bromobenzoyl group in particular has been shown to enhance lipophilicity and bioavailability in in vivo models, making it a valuable component in lead optimization campaigns.

In organic synthesis, 4-(4-bromobenzoyl)piperidine serves as a building block for the construction of complex molecules with potential therapeutic applications. The piperidine ring is a common structural element in neuroactive compounds, antidepressants, and antipsychotics, owing to its ability to mimic the conformational flexibility of natural ligands. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that modifications to the bromobenzoyl moiety could significantly alter the binding affinity of compounds toward serotonin receptors (5-HT2A), a key target in schizophrenia and mood disorder treatment. This finding underscores the versatility of 4-(4-bromobenzoyl)piperidine as a core structure in drug design.

The chemical properties of 4-(4-bromobenzoyl)piperidine further contribute to its utility in biomedical research. The bromine atom in the benzoyl group introduces a halogen substituent that can be exploited in electrophilic substitution reactions, enabling the functionalization of the molecule for targeted drug delivery. Recent research has explored the use of 4-(4-bromobenzoyl)piperidine derivatives in prodrug strategies, where the bromide is replaced with activatable groups that release the active pharmacophore under specific physiological conditions. This approach has shown promise in cancer therapy, where site-specific activation can minimize systemic toxicity and enhance tumor selectivity.

From a computational chemistry perspective, molecular docking studies have revealed that 4-(4-bromobenzoyl)piperidine exhibits favorable interactions with kinase domains, particularly in tyrosine kinase inhibitors (TKIs). A 2024 paper in *ACS Medicinal Chemistry Letters* reported that molecular dynamics simulations of 4-(4-bromobenzoyl)piperidine-based compounds demonstrated a high degree of stability in the active site of EGFR (epidermal growth factor receptor), a major target in non-small cell lung cancer (NSCLC) treatment. These findings suggest that 4-(4-bromobenzoyl)piperidine could serve as a template for the development of next-generation TKIs with improved selectivity and resistance profiles.

In pharmacological screening, 4-(4-bromobenzoyl)piperidine has been evaluated for its modulatory effects on ion channels and cell signaling pathways. Notably, a 2023 study in *European Journal of Pharmacology* demonstrated that derivatives of 4-(4-bromobenzoyl)piperidine exhibited moderate inhibitory activity against NaV1.7 channels, which are implicated in chronic pain conditions. While the inhibitory potency was lower than that of existing analgesics, the molecular scaffold showed potential for structure refinement through electronic tuning of the bromobenzoyl group. This highlights the iterative nature of drug discovery and the importance of scaffold-based approaches in hit-to-lead transitions.

Moreover, 4-(4-bromobenzoyl)piperidine has found applications in materials science and bioconjugation chemistry. The piperidine ring can be functionalized with click chemistry-compatible groups, enabling the covalent attachment of fluorescent probes, antibodies, or nanoparticles for imaging and diagnostics. A 2024 review in *Advanced Drug Delivery Reviews* emphasized the potential of such conjugates in targeted imaging and theranostics, where the bromobenzoyl group acts as a handle for post-synthetic modification. This dual utility in both pharmaceutical and diagnostic contexts positions 4-(4-bromobenzoyl)piperidine as a multifunctional molecule with broad cross-disciplinary applications.

Despite its promising profile, challenges remain in the scalable synthesis of 4-(4-bromobenzoyl)piperidine and its derivatives. Current synthetic routes often involve multiple steps and hazardous reagents, which limit its industrial adoption. However, recent advances in catalytic methods, such as transition-metal-catalyzed C–H functionalization and enzymatic approaches, have shown potential for streamlining the synthesis of 4-(4-bromobenzoyl)piperidine. These innovations align with the green chemistry principles that are increasingly prioritized in pharmaceutical manufacturing.

In conclusion, 4-(4-bromobenzoyl)piperidine (CAS No. 746550-66-3) stands as a key player in the molecular toolkits of modern drug discovery. Its structural flexibility, biochemical versatility, and chemical tractability make it an indispensable scaffold for the development of novel therapeutics and diagnostic agents. As research in computational modeling, synthetic chemistry, and biomedical applications continues to evolve, the potential of 4-(4-bromobenzoyl)piperidine is likely to expand further, solidifying its role in the next era of medicinal innovation.